Cas no 21413-75-2 (1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one)
21413-75-2 structure
Product Name:1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
CAS No:21413-75-2
MF:C11H11ClO
MW:194.657442331314
MDL:MFCD09038079
CID:254220
PubChem ID:14822598
Update Time:2024-02-29
1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Chemical and Physical Properties
Names and Identifiers
-
- 5H-Benzocyclohepten-5-one,1-chloro-6,7,8,9-tetrahydro-
- 1-CHLORO-6,7,8,9-TETRAHYDRO-5H-BENZO[7]ANNULEN-5-ONE
- 6-Chloro-l-benzosuberone
- 1-Chlor-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-on
- 1-Chlor-benzosuberon
- 6-chloro-2,3,4,5-tetrahydrobenzocycloheptan-1-one
- 1-CHLORO-6,7,8,9-TETRAHYDROBENZO[7]ANNULEN-5-ONE
- Y13798
- SCHEMBL10468654
- 21413-75-2
- EN300-2786291
- AKOS006330032
- 1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
-
- MDL： MFCD09038079
- Inchi： 1S/C11H11ClO/c12-10-6-3-5-9-8(10)4-1-2-7-11(9)13/h3,5-6H,1-2,4,7H2
- InChI Key： CUAFENGORRFMLB-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2C(CCCCC=21)=O
Computed Properties
- Exact Mass: 194.05000
- Monoisotopic Mass: 194.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.198
- Boiling Point: 323.907 °C at 760 mmHg
- PSA: 17.07000
- LogP: 3.24910
1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2786291-0.05g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95.0% | 0.05g |
$497.0 | 2025-03-19 | |
| Enamine | EN300-2786291-0.1g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95.0% | 0.1g |
$649.0 | 2025-03-19 | |
| Enamine | EN300-2786291-0.25g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95.0% | 0.25g |
$926.0 | 2025-03-19 | |
| Enamine | EN300-2786291-0.5g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95.0% | 0.5g |
$1460.0 | 2025-03-19 | |
| Enamine | EN300-2786291-1.0g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95.0% | 1.0g |
$1872.0 | 2025-03-19 | |
| Enamine | EN300-2786291-2.5g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95.0% | 2.5g |
$3670.0 | 2025-03-19 | |
| Enamine | EN300-2786291-5.0g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95.0% | 5.0g |
$5429.0 | 2025-03-19 | |
| Enamine | EN300-2786291-10.0g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95.0% | 10.0g |
$8049.0 | 2025-03-19 | |
| Enamine | EN300-2786291-1g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95% | 1g |
$1872.0 | 2023-09-09 | |
| Enamine | EN300-2786291-5g |
1-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
21413-75-2 | 95% | 5g |
$5429.0 | 2023-09-09 |
1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
21413-75-2 (1-chloro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one) Related Products
- 52977-63-6(4,7-Dichloro-2,3-dihydro-1H-inden-1-one)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
